Cas no 1249178-21-9 (3-(4-Fluorophenyl)-1h-pyrazole-4-sulfonamide)

• Product Name: 3-(4-Fluorophenyl)-1h-pyrazole-4-sulfonamide
• CAS No: 1249178-21-9
• MF: C₉H₈FN₃O₂S
• MW: 241.242123603821
• MDL: MFCD14658048
• CID: 5242336
• PubChem ID: 61395307
• Update Time: 2025-05-24

3-(4-Fluorophenyl)-1h-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1h-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, 3-(4-fluorophenyl)-

• MDL： MFCD14658048
• Inchi： 1S/C9H8FN3O2S/c10-7-3-1-6(2-4-7)9-8(5-12-13-9)16(11,14)15/h1-5H,(H,12,13)(H2,11,14,15)
• InChI Key： IDFDTOUVUAEFKW-UHFFFAOYSA-N
• SMILES： S(C1C=NNC=1C1C=CC(=CC=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.5
• Topological Polar Surface Area: 97.2

Additional information on 3-(4-Fluorophenyl)-1h-pyrazole-4-sulfonamide

Professional Introduction to 3-(4-Fluorophenyl)-1H-Pyrazole-4-Sulfonamide (CAS No. 1249178-21-9)

3-(4-Fluorophenyl)-1H-pyrazole-4-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1249178-21-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorophenyl group and a pyrazole-sulfonamide moiety imparts distinct pharmacological characteristics, making it a valuable candidate for further research and exploration.

The pyrazole core is a heterocyclic aromatic compound that has been extensively studied for its biological activity. Pyrazole derivatives are known for their role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The introduction of a sulfonamide group at the 4-position of the pyrazole ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the 4-fluorophenyl substituent can influence the electronic properties of the molecule, potentially affecting its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine into pharmaceuticals can lead to increased potency and selectivity, making such compounds highly desirable in drug discovery. The study of 3-(4-fluorophenyl)-1H-pyrazole-4-sulfonamide falls within this context, as researchers aim to harness these benefits for developing novel therapeutic agents.

The synthesis of CAS No. 1249178-21-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework. These techniques not only facilitate the formation of complex structures but also allow for the introduction of functional groups with high precision.

The pharmacological profile of 3-(4-fluorophenyl)-1H-pyrazole-4-sulfonamide has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits promising activity against various disease targets. For instance, its interaction with enzymes and receptors relevant to inflammatory pathways has been explored, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest that the compound may exhibit anticancer properties by inhibiting key signaling pathways involved in tumor growth and progression.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of CAS No. 1249178-21-9 with biological targets, providing insights into its mechanism of action. These studies have helped researchers optimize the compound's structure for improved efficacy and reduced toxicity. Additionally, virtual screening methods have been employed to identify potential drug-like analogs, further expanding the chemical space for exploration.

The development of novel pharmaceuticals is often a lengthy and complex process that involves extensive testing in vitro and in vivo. The journey from initial discovery to clinical application requires rigorous evaluation to ensure safety and efficacy. However, compounds like 3-(4-fluorophenyl)-1H-pyrazole-4-sulfonamide offer a ray of hope by providing new leads for drug development. Their unique structural features make them attractive candidates for further investigation, potentially leading to breakthroughs in treating various diseases.

The impact of fluorinated compounds on modern medicine is undeniable. Their ability to modulate biological processes at the molecular level has led to significant advancements in drug design. As research continues to uncover new applications for compounds like CAS No. 1249178-21-9, it is expected that more innovative therapies will emerge. The combination of synthetic chemistry expertise and pharmacological insight will be crucial in realizing this potential.

In conclusion, 3-(4-fluorophenyl)-1H-pyrazole-4-sulfonamide, identified by CAS number 1249178-21-9, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As scientific understanding evolves and new methodologies are developed, compounds such as this one will continue to play a pivotal role in advancing medical science.